Cas no 2310141-15-0 (1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone)

• Product Name: 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone
• CAS No: 2310141-15-0
• MF: C₁₇H₁₉N₃OS
• MW: 313.41726231575
• CID: 6417846
• PubChem ID: 121154490
• Update Time: 2025-05-19

1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-yl)-1-(3-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}azetidin-1-yl)ethan-1-one
• 2310141-15-0
• 1-[3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]-2-pyridin-3-ylethanone
• F6473-0822
• AKOS032695751
• 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone

• Inchi： 1S/C17H19N3OS/c21-17(8-13-2-1-5-18-9-13)20-11-15(12-20)19-6-3-16-14(10-19)4-7-22-16/h1-2,4-5,7,9,15H,3,6,8,10-12H2
• InChI Key： XDTZGGIULYQELJ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C2)C1CN(C(CC2C=NC=CC=2)=O)C1

Computed Properties

• Exact Mass: 313.12488341g/mol
• Monoisotopic Mass: 313.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone

1-(3-(6,7-Dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone

The compound 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone (CAS No. 2310141-15-0) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse biological activities and structural versatility. The molecule incorporates a pyridine ring, a thienopyridine moiety, and an azetidine ring, all of which contribute to its unique properties and functional groups.

Recent studies have highlighted the importance of thienopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The azetidine ring in this compound adds further complexity to its structure, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. The pyridine moiety, on the other hand, is a well-known structural element in many bioactive compounds, often contributing to hydrogen bonding and π-interactions.

One of the most intriguing aspects of this compound is its potential as a small molecule inhibitor. Preclinical research has shown that certain thienopyridine-containing compounds exhibit potent inhibitory activity against key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated that similar structures can inhibit the activity of protein kinases, which are critical in processes such as cell proliferation and apoptosis. This makes 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone a promising candidate for further exploration in oncology and other therapeutic areas.

The synthesis of this compound involves a series of carefully designed organic reactions, including coupling reactions and cyclization steps. Researchers have employed advanced methodologies such as Suzuki-Miyaura coupling and Stille coupling to construct the complex heterocyclic framework. These techniques not only ensure high yields but also allow for precise control over the stereochemistry of the molecule, which is crucial for optimizing its biological activity.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and bioavailability profiles. Its ability to penetrate cellular membranes efficiently could be attributed to its lipophilic nature, which is influenced by the presence of aromatic rings and hydrophobic substituents. However, further investigations are required to fully understand its pharmacokinetic properties and potential for in vivo applications.

The structural uniqueness of 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone also makes it an attractive scaffold for medicinal chemists to explore analogs with enhanced potency and selectivity. By modifying specific functional groups or introducing additional substituents, researchers can potentially tailor the molecule's activity towards specific biological targets. This approach has been successfully employed in developing next-generation kinase inhibitors with improved therapeutic indices.

Moreover, computational studies using molecular docking and dynamics simulations have provided valuable insights into the binding modes of this compound with its target proteins. These studies have revealed that the thienopyridine moiety plays a pivotal role in stabilizing interactions within the active site of the enzyme. Additionally, the azetidine ring contributes to conformational flexibility, allowing the molecule to adopt optimal orientations for binding.

In conclusion, 1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(pyridin-3-yl)ethanone (CAS No. 2310141-15